Cas no 1486470-18-1 (Methyl 4-isocyanatocyclohexane-1-carboxylate)

• Product Name: Methyl 4-isocyanatocyclohexane-1-carboxylate
• CAS No: 1486470-18-1
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 4601963
• PubChem ID: 54257939
• Update Time: 2025-11-04

Methyl 4-isocyanatocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-isocyanatocyclohexane-1-carboxylate
• Methyl 4-isocyanatocyclohexane-1-carboxylate

• Inchi： 1S/C9H13NO3/c1-13-9(12)7-2-4-8(5-3-7)10-6-11/h7-8H,2-5H2,1H3
• InChI Key： RBJRMTCRJZVWGG-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CC1)N=C=O)=O

Computed Properties

• Exact Mass: 183.09
• Monoisotopic Mass: 183.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.7

Additional information on Methyl 4-isocyanatocyclohexane-1-carboxylate

Comprehensive Overview of Methyl 4-isocyanatocyclohexane-1-carboxylate (CAS No. 1486470-18-1): Properties, Applications, and Industry Insights

Methyl 4-isocyanatocyclohexane-1-carboxylate (CAS No. 1486470-18-1) is a specialized organic compound gaining traction in pharmaceutical and material science research. This cyclohexane derivative, featuring both isocyanate and ester functional groups, offers unique reactivity for synthesizing high-value intermediates. Its molecular structure (C₉H₁₃NO₃) enables diverse applications, particularly in peptide coupling, polymer modification, and bioconjugation technologies.

Recent studies highlight the compound's role in developing targeted drug delivery systems, aligning with the growing demand for precision medicine solutions. The isocyanate moiety facilitates efficient reactions with amines and alcohols under mild conditions, making it valuable for creating pH-sensitive prodrugs – a hot topic in oncology research. Meanwhile, the methyl ester group provides additional versatility for subsequent transformations, addressing synthetic challenges in complex molecule assembly.

From a technical perspective, Methyl 4-isocyanatocyclohexane-1-carboxylate typically appears as a colorless to pale yellow liquid with a molecular weight of 183.21 g/mol. Researchers emphasize its stability in anhydrous environments, though proper storage under inert atmosphere (N₂ or Ar) at 2-8°C is recommended to prevent moisture-induced degradation. Analytical characterization commonly employs FT-IR spectroscopy (showing characteristic N=C=O stretch at ~2270 cm^-1) and HPLC-MS for purity verification.

The compound's significance extends to biomaterials engineering, where it serves as a crosslinker for modifying hydrogel matrices – a crucial area for tissue engineering and wound care innovations. Industry reports suggest increasing adoption in 3D bioprinting applications due to its ability to create tunable polymer networks. Furthermore, its compatibility with green chemistry principles makes it relevant for sustainable manufacturing initiatives, particularly when used in solvent-free or water-based reaction systems.

Quality control protocols for CAS 1486470-18-1 typically specify ≥95% purity by HPLC, with strict limits on residual solvents and heavy metals. Leading suppliers now provide customized packaging solutions (from gram to kilogram scale) to support both academic research and industrial-scale production. The growing patent landscape surrounding this compound reflects its potential in developing next-generation biodegradable polymers and controlled-release formulations.

Emerging applications in agrochemical science demonstrate the compound's utility in creating novel plant growth regulators and pesticide intermediates. Its structural features enable the design of compounds with improved environmental persistence profiles – a critical consideration in modern crop protection strategies. Researchers are also exploring its use in fluorescent probes for biological imaging, leveraging the isocyanate group's selective binding capabilities.

From a market perspective, the demand for Methyl 4-isocyanatocyclohexane-1-carboxylate correlates with advancements in combinatorial chemistry and high-throughput screening technologies. The compound's balanced reactivity profile makes it particularly valuable for parallel synthesis approaches, enabling rapid generation of compound libraries for drug discovery. Recent publications highlight its use in creating proteolysis-targeting chimeras (PROTACs), representing a breakthrough in targeted protein degradation therapeutics.

Ongoing research investigates the compound's potential in supramolecular chemistry, where its dual functionality facilitates the construction of molecular cages and self-assembled monolayers. These developments align with the nanotechnology sector's need for precise molecular engineering tools. Additionally, its application in surface modification of medical devices demonstrates cross-industry relevance, particularly for improving biocompatibility of implantable materials.

For synthetic chemists, 1486470-18-1 offers distinct advantages in stereoselective synthesis due to the constrained cyclohexane ring. The compound's conformational rigidity enables controlled introduction of chirality, making it valuable for preparing optically active intermediates. Recent methodological studies describe its efficient use in multicomponent reactions, significantly reducing synthetic steps for complex architectures.

Environmental and safety assessments indicate that proper handling procedures (including ventilated enclosures and personal protective equipment) effectively mitigate potential risks during laboratory use. The scientific community continues to explore safer derivatives and alternative activation methods, reflecting the compound's evolving role in sustainable chemical innovation.